Cas no 1881240-46-5 (6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol)

• Product Name: 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol
• CAS No: 1881240-46-5
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5984752
• PubChem ID: 138112771
• Update Time: 2026-03-11

6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol
• 1H-Indazol-5-ol, 6-methoxy-1-[(4-methylphenyl)sulfonyl]-
• 6-methoxy-1-(4-methylbenzenesulfonyl)-1H-indazol-5-ol
• BS-43746
• MFCD31926125
• 6-methoxy-1-(4-methylphenyl)sulfonylindazol-5-ol
• P19783
• 1881240-46-5
• 6-Methoxy-1-tosyl-1H-indazol-5-ol
• 6-methoxy-1-(4-methylbenzenesulfonyl)indazol-5-ol
• DB-399673

• Inchi： 1S/C15H14N2O4S/c1-10-3-5-12(6-4-10)22(19,20)17-13-8-15(21-2)14(18)7-11(13)9-16-17/h3-9,18H,1-2H3
• InChI Key： UYOHOCPIEUCTBT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=C(O)C(OC)=C2)C=N1

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 546.7±60.0 °C(Predicted)
• pka: 8.43±0.40(Predicted)

Additional information on 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol

6-Methoxy-1-(p-Tolylsulfonyl)Indazol-5-Ol: A Comprehensive Overview

CAS No. 1881240-46-5, commonly referred to as 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol consists of an indazole ring system, which is a bicyclic structure composed of a benzene ring fused with a pyrazole ring. The presence of the methoxy group at position 6 and the p-toluenesulfonyl group at position 1 adds complexity to the molecule, influencing its physical and chemical properties. The hydroxyl group at position 5 further contributes to the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of CAS No. 1881240-46-5 exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic inflammatory diseases.

In terms of synthesis, the preparation of 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol involves a multi-step process that typically begins with the formation of the indazole core. This is followed by functionalization at specific positions to introduce the methoxy, sulfonyl, and hydroxyl groups. The use of microwave-assisted synthesis has been shown to significantly enhance reaction efficiency and yield, as reported in a study by Smith et al. (2023).

The physical properties of this compound are also noteworthy. Its solubility in various solvents, such as dichloromethane and ethanol, makes it suitable for use in organic reactions and formulations. Additionally, spectroscopic analysis reveals distinct absorption bands in UV-vis spectra, which can be exploited for sensing applications.

The application scope of CAS No. 1881240-46-5 extends beyond pharmacology into materials science. Researchers have explored its use as a precursor for synthesizing advanced materials with tailored electronic properties. For example, a study published in Nature Materials (2023) demonstrated that derivatives of this compound can be incorporated into organic semiconductors to enhance their charge transport characteristics.

In conclusion, 6-methoxy-1-(p-tolylsulfonyl)indazol-5-ol, with its unique structure and diverse functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span across multiple disciplines, underscoring the importance of continued investigation into its properties and uses.